Cas no 904433-15-4 (3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904433-15-4
• MF: C₂₅H₁₉F₂NO₃
• MW: 419.420073747635
• CID: 5495226
• PubChem ID: 20864558
• Update Time: 2025-06-15

3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-6-fluoro-1-[(2-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• 904433-15-4
• 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorobenzyl)quinolin-4(1H)-one
• 3-(4-ethoxybenzoyl)-6-fluoro-1-[(2-fluorophenyl)methyl]quinolin-4-one
• AKOS001819058
• F3222-1923
• 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H19F2NO3/c1-2-31-19-10-7-16(8-11-19)24(29)21-15-28(14-17-5-3-4-6-22(17)27)23-12-9-18(26)13-20(23)25(21)30/h3-13,15H,2,14H2,1H3
• InChI Key： GLHWPYUPKJIAAY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)OCC)=O)=CN2CC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 419.13329979g/mol
• Monoisotopic Mass: 419.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-15-4)

3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-15-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a quinoline derivative with a unique structural arrangement that confers it with a range of biological activities. The compound's structure includes a quinoline ring system, an ethoxybenzoyl group, and fluorine substituents, which collectively contribute to its pharmacological properties.

The quinoline ring system is a well-known scaffold in medicinal chemistry due to its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the ethoxybenzoyl group and the fluorine substituents in the structure of 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one further enhances its potential therapeutic applications. These functional groups can influence the compound's solubility, stability, and binding affinity to various biological targets.

Recent studies have explored the potential of 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one as an antitumor agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The pharmacokinetic profile of 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one has also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent.

Toxicity studies have shown that 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 3-(4-ethoxybenzoyl)-6-fluoro-1-(2-fluorophenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904433-15-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.